Cas no 120500-90-5 (Pigment Red 255)

Pigment Red 255 structure
Pigment Red 255 structure
Product Name:Pigment Red 255
CAS No:120500-90-5
MF:C18H12N2O2
MW:288.300084114075
CID:63498
PubChem ID:625613
Update Time:2025-04-18

Pigment Red 255 Chemical and Physical Properties

Names and Identifiers

    • Pigment Red 255
    • 3,6-Diphenyl-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
    • DPP Coral Red
    • D3743
    • 1,4-diphenyl-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione
    • Pyrrolo[3,4-c]pyrrole-1,4-dione, 2,5-dihydro-3,6-diphenyl-
    • DTXSID2068971
    • FT-0689872
    • 3-hydroxy-1,4-diphenyl-2H-pyrrolo[3,4-c]pyrrol-6-one
    • NS00077680
    • 54660-00-3
    • AKOS004910487
    • SCHEMBL278635
    • 3,6-diphenyl-2 ,5-diaza-1 ,4(2h,5h)-pentalenedione
    • MFCD11870113
    • 1,4-diketo-2,5-dihydro-3,6-diphenyl-pyrrolo[3,4-c]pyrrole
    • 2,5-Dihydro-3,6-diphenylpyrrolo[3,4-c]pyrrole-1,4-dione
    • 3,6-Diphenylpyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
    • D90218
    • 120500-90-5
    • Pyrrolo(3,4-c)pyrrole-1,4-dione, 2,5-dihydro-3,6-diphenyl-
    • SY056312
    • DPP Coral Red
    • Inchi: 1S/C18H12N2O2/c21-17-13-14(16(20-17)12-9-5-2-6-10-12)18(22)19-15(13)11-7-3-1-4-8-11/h1-10,19,22H
    • InChI Key: KKLJFKIBTOBVJI-UHFFFAOYSA-N
    • SMILES: OC1=C2C(C3C=CC=CC=3)=NC(C2=C(C2C=CC=CC=2)N1)=O

Computed Properties

  • Exact Mass: 288.09000
  • Monoisotopic Mass: 288.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.39
  • Boiling Point: 643.1°C at 760 mmHg
  • Flash Point: 262.7°C
  • Refractive Index: 1.721
  • PSA: 65.72000
  • LogP: 2.93980
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